2-(4-Bromophenoxy)-1,1,2,2-tetrafluoroethane-1-sulfonyl fluoride

• IUPAC Name: 2-(4-bromophenoxy)-1,1,2,2-tetrafluoroethanesulfonyl fluoride
• InChI: InChI=1S/C8H4BrF5O3S/c9-5-1-3-6(4-2-5)17-7(10,11)8(12,13)18(14,15)16/h1-4H
• InChI Key: SPXWBVPRFLQEGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC(C(F)(F)S(=O)(=O)F)(F)F)Br
• Molecular Formula: C8H4BrF5O3S
• DSSTOX Substance ID: DTXSID30591613
• Molecular Weight: 355.08 g/mol
• CAS RN: 252975-60-3

Description

Synthesis Analysis

The synthesis of related compounds involves the use of reagents such as 4'-bromophenacyl triflate, which is prepared from 4'-bromo-2-diazoacetophenone and trifluoromethanesulfonic acid in anhydrous sulfur dioxide with a yield of 66% . Additionally, the synthesis of N-(trifluoromethylsulfonyl)trifluoromethanesulfonimidoyl fluoride is achieved by oxidative fluorination of N-(trifluoromethylsulfinyl)trifluoromethanesulfonamides, which are formed by the reaction of trifluoromethyltrimethylsilane with N-(sulfinyl)trifluoromethanesulfonamide in the presence of fluoride ions . These methods may provide insights into potential synthetic routes for the compound of interest.

Molecular Structure Analysis

The molecular structure of related compounds can be analyzed using techniques such as fluorine-19 nuclear magnetic resonance spectrometry (19F NMR). Trifluoromethanesulfonyl chloride, for example, is used to identify functional groups in various organic compounds, and the 19F chemical shifts are discussed in relation to structural effects . This suggests that similar analysis could be applied to the compound "2-(4-Bromophenoxy)-1,1,2,2-tetrafluoroethane-1-sulfonyl fluoride" to understand its molecular structure.

Chemical Reactions Analysis

The reactivity of related compounds includes the formation of aryl fluorosulfonate intermediates in the deoxyfluorination of phenols, which proceed under mild conditions to afford aryl fluoride products . Additionally, the reaction of N-(trifluoromethylsulfonyl)trifluoromethanesulfonimidoyl fluoride with N-nucleophiles forms corresponding amides . These reactions highlight the potential reactivity of sulfonyl fluoride groups and their utility in organic synthesis.

Physical and Chemical Properties Analysis

While the physical and chemical properties of "this compound" are not directly discussed, the properties of similar compounds can be inferred. For instance, the stability of 4'-bromophenacyl triflate for 3-6 months and the optimal reaction conditions for derivatization reactions provide a basis for understanding the stability and reactivity of the compound . The use of trifluoromethanesulfonyl chloride in 19F NMR also suggests that the compound may be amenable to analysis by this technique, which would provide information on its physical and chemical properties .